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Compound of Interest

Compound Name: 1,2-Dihexanoylglycerol

CAS No.: 33774-66-2

Cat. No.: B3424237

Get Quote

Executive Summary & Biological Context
1,2-Dihexanoylglycerol (1,2-DHG) is a cell-permeable diacylglycerol (DAG) analog used

extensively to activate Protein Kinase C (PKC) in signal transduction research.[1] Unlike inert

lipids, 1,2-DHG is a potent biological activator. While its acute chemical toxicity is relatively low,

its ability to permeate cell membranes and trigger signaling cascades necessitates strict

containment to prevent accidental exposure or environmental release.

Critical Operational Directive: Disposal procedures for 1,2-DHG are dictated primarily by the

solvent matrix (typically Ethanol or DMSO) rather than the lipid itself. However, the bioactivity of

the lipid mandates that it never be disposed of via sanitary sewer systems.

Chemical Profile & Hazard Identification
Effective disposal requires accurate characterization of the waste stream. 1,2-DHG is rarely

handled as a neat oil; it is almost exclusively found in solution.
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Parameter Specification

Chemical Name 1,2-Dihexanoylglycerol (1,2-Dicaproin)

CAS Number 30403-47-5

Molecular Formula C₁₅H₂₈O₅

Physical State Viscous oil (neat) or Liquid solution

Primary Hazard (Neat) Skin/Eye Irritant (H315, H319); Bioactive Lipid

Primary Hazard (Solution)
Flammable Liquid (if in Ethanol); Skin

Permeator (if in DMSO)

RCRA Waste Code D001 (Ignitable) for Ethanol solutions

⚠️ Self-Validating Risk Check
Before initiating disposal, perform the "Solvent Matrix Verification":

Check the vial label. Is the carrier Ethanol or DMSO?

If Ethanol: The waste is Class 3 Flammable.

If DMSO: The waste is a Carrier Solvent (facilitates skin absorption of the lipid).

If Neat: The waste is Non-Hazardous Chemical Waste (unless P-listed contaminants are

present).

Disposal Workflow
The following logic flow ensures compliance with EPA regulations (40 CFR 261) and laboratory

safety standards.
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Figure 1:Decision tree for segregating 1,2-DHG waste streams based on solvent composition.

Detailed Operational Protocols
Protocol A: Disposal of Liquid Solutions (Stock Vials)
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Most 1,2-DHG is supplied as a 10 mg/mL or 25 mg/mL solution in ethanol.

Segregation: Do not mix with halogenated solvents (e.g., chloroform, dichloromethane)

unless necessary, as this increases disposal costs.

Containerization: Transfer liquid into a High-Density Polyethylene (HDPE) or Glass waste

container labeled "Non-Halogenated Organic Waste."

Labeling:

List constituents: "Ethanol (99%), 1,2-Dihexanoylglycerol (<1%)."

Mark hazards: "Flammable" (if Ethanol) or "Irritant" (if DMSO).

Verification: Ensure the cap is solvent-resistant (polypropylene or PTFE-lined) to prevent

seal degradation by DMSO.

Protocol B: Disposal of Solid Waste (Empty Vials & Tips)
Pipette tips and "empty" vials contain residual bioactive lipid.

Evaporation (Ethanol only): If the residue is in ethanol, allow the solvent to evaporate in a

fume hood until dry.

Bagging: Place dry vials and contaminated pipette tips into a clear, 4-mil polyethylene

chemical waste bag.

Tagging: Label as "Solid Chemical Debris - Contaminated with DAG Analogs."

Protocol C: Spill Management (Emergency Response)
Because 1,2-DHG activates PKC, skin contact during a spill is the primary medical risk.

PPE Upgrade: Immediately don double nitrile gloves. DMSO permeates single gloves

rapidly, carrying the lipid into the bloodstream.

Containment: Place an absorbent pad (pig mat) over the spill.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3424237/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-1-2-dihexanoylglycerol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deactivation: Wipe the area with 10% detergent solution (e.g., SDS or Triton X-100) followed

by water. The detergent solubilizes the lipid for removal.

Disposal: Place all cleanup materials into the Solid Chemical Waste stream (Stream C).

Scientific Rationale & Compliance
Why "No Drain Disposal"?
While 1,2-DHG is a lipid, it is not a simple fat. It acts as a second messenger mimetic.

Releasing PKC activators into water systems, even in small quantities, violates the principle of

environmental stewardship regarding bioactive compounds. Furthermore, if dissolved in

ethanol, pouring it down the drain violates EPA prohibitions on discharging ignitable wastes (40

CFR 261.21).

Solvent Compatibility[1]
Ethanol: Compatible with standard organic waste streams.[2]

DMSO:Warning: Do not mix DMSO waste with strong oxidizing agents (e.g., peroxides, nitric

acid). This can cause an exothermic reaction. 1,2-DHG itself is stable, but the solvent matrix

dictates chemical compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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